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Compound of Interest

Compound Name: Flunixin-d3

Cat. No.: B023592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical standard for Flunixin-d3, a
deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Flunixin.[1] Intended for
use as an internal standard in quantitative analyses, particularly in liquid chromatography-mass
spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) applications,
Flunixin-d3 is a critical tool for accurate and precise measurement of Flunixin in various
biological matrices.[1]

Core Specifications and Properties

Flunixin-d3 is a stable isotope-labeled version of Flunixin, where three hydrogen atoms on the
methyl group have been replaced with deuterium. This isotopic labeling results in a mass shift
of +3 atomic mass units, allowing for its differentiation from the unlabeled analyte by mass
spectrometry while maintaining nearly identical chemical and physical properties.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of the Flunixin-d3 analytical standard
is presented in Table 1.
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Property

Specification

Chemical Name

2-[[2-(methyl-d3)-3-
(trifluoromethyl)phenyllamino]-3-

pyridinecarboxylic acid

2-[2-Methyl-d3-3-

Synonym(s) (trifluoromethyl)phenylamino]nicotinic acid
CAS Number 1015856-60-6

Molecular Formula C14HsD3F3N202

Molecular Weight 299.26 g/mol

Appearance Solid

Purity Varies by supplier, typically >298%

Isotopic Purity

Deuterium Incorporation =99%

Soluble in Dimethyl Sulfoxide (DMSO) and

Solubility
Methanol
Storage -20°C
Stability = 4 years when stored properly

Supplier-Specific Specifications

The purity and specifications of Flunixin-d3 analytical standards can vary between suppliers.

Table 2 provides a comparison of specifications from prominent chemical suppliers.

Supplier Product Line Purity Specification Format
) ) Analytical Standard

Sigma-Aldrich VETRANAL® Neat

Grade
_ 299% deuterated _

Cayman Chemical N/A A solid
forms (d1-ds)
Chromatographic

Cleanchem N/A N/A

Purity >90%
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Analytical Application and Workflow

Flunixin-d3 is primarily employed as an internal standard to compensate for variations in
sample preparation and instrument response during the quantitative analysis of Flunixin. The
following sections detail a typical experimental workflow for the analysis of Flunixin in biological
matrices using LC-MS/MS with Flunixin-d3 as an internal standard.[2][3]

Experimental Workflow Diagram

The general workflow for sample analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023592#flunixin-d3-analytical-standard-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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